Cas no 306980-74-5 (2-Chloro-N-{3-cyano-4-(2-methylphenyl)sulfanylphenyl}benzenecarboxamide)

• Product Name: 2-Chloro-N-{3-cyano-4-(2-methylphenyl)sulfanylphenyl}benzenecarboxamide
• CAS No: 306980-74-5
• CID: 4645054
• Update Time: 2025-05-24

2-Chloro-N-{3-cyano-4-(2-methylphenyl)sulfanylphenyl}benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-(3-CYANO-4-[(2-METHYLPHENYL)SULFANYL]PHENYL)BENZENECARBOXAMIDE
• Benzamide, 2-chloro-N-[3-cyano-4-[(2-methylphenyl)thio]phenyl]-
• 2-Chloro-N-{3-cyano-4-(2-methylphenyl)sulfanylphenyl}benzenecarboxamide

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Chloro-N-{3-cyano-4-(2-methylphenyl)sulfanylphenyl}benzenecarboxamide

2-Chloro-N-{3-cyano-4-(2-methylphenyl)sulfanylphenyl}benzenecarboxamide: A Comprehensive Overview

The compound with CAS No. 306980-74-5, known as 2-Chloro-N-{3-cyano-4-(2-methylphenyl)sulfanylphenyl}benzenecarboxamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a chlorine atom, a benzenecarboxamide group, and a sulfanylphenyl moiety. The presence of these functional groups endows the molecule with diverse chemical properties, making it a valuable candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. For instance, researchers have explored its role in antitumor activity, where the cyano group and sulfanyl group play critical roles in modulating the compound's bioavailability and efficacy. The benzenecarboxamide group has also been shown to enhance the molecule's ability to interact with specific biological targets, such as enzymes and receptors, making it a promising candidate for drug design.

In addition to its pharmacological applications, this compound has also been investigated for its potential in material science. The sulfanylphenyl group contributes to the molecule's stability and reactivity, making it suitable for use in the synthesis of advanced materials. Recent advancements in nanotechnology have leveraged this compound's unique properties to develop novel materials with enhanced mechanical and thermal stability.

The synthesis of 2-Chloro-N-{3-cyano-4-(2-methylphenyl)sulfanylphenyl}benzenecarboxamide involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the sulfanylphenyl intermediate and the subsequent coupling reaction with the chlorobenzenecarboxamide group. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for both laboratory and industrial applications.

From an environmental perspective, this compound has been subjected to rigorous testing to assess its biodegradability and ecological impact. Studies indicate that under specific conditions, the compound undergoes gradual degradation, minimizing its potential harm to ecosystems. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 2-Chloro-N-{3-cyano-4-(2-methylphenyl)sulfanylphenyl}benzenecarboxamide (CAS No. 306980-74-5) is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an invaluable tool for advancing drug discovery and material science. As research continues to uncover new applications and insights into this compound, its role in scientific innovation is expected to grow further.